Cas no 548458-05-5 (7-Fluoro-4-nitro-1H-indole)
7-Fluoro-4-nitro-1H-indole structure
Product name:7-Fluoro-4-nitro-1H-indole
7-Fluoro-4-nitro-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 7-Fluoro-4-nitro-1H-indole
- 1H-Indole, 7-fluoro-4-nitro-
- CS-0322939
- DPQBBZICAPJZLA-UHFFFAOYSA-N
- F18097
- MFCD25460309
- SCHEMBL6362482
- AKOS025395966
- SY232968
- A870343
- 548458-05-5
-
- MDL： MFCD25460309
- Inchi： InChI=1S/C8H5FN2O2/c9-6-1-2-7(11(12)13)5-3-4-10-8(5)6/h1-4,10H
- InChI Key： DPQBBZICAPJZLA-UHFFFAOYSA-N
- SMILES： C1=CC(=C2C(=C1[N+](=O)[O-])C=CN2)F
Computed Properties
- Exact Mass: 180.03355
- Monoisotopic Mass: 180.03350557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- PSA: 58.93
7-Fluoro-4-nitro-1H-indole Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D918662-1g |
7-Fluoro-4-nitro-1H-indole |
548458-05-5 | 95% | 1g |
$1090 | 2023-09-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96896-250MG |
7-fluoro-4-nitro-1H-indole |
548458-05-5 | 95% | 250MG |
￥ 2,448.00 | 2023-04-13 | |
| eNovation Chemicals LLC | D516443-1g |
1H-Indole, 7-fluoro-4-nitro- |
548458-05-5 | 95% | 1g |
$668 | 2024-06-05 | |
| Chemenu | CM238087-1g |
7-Fluoro-4-nitro-1H-indole |
548458-05-5 | 95% | 1g |
$898 | 2021-08-04 | |
| TRC | F170020-2.5mg |
7-Fluoro-4-nitro-1H-indole |
548458-05-5 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96896-1.0g |
7-fluoro-4-nitro-1H-indole |
548458-05-5 | 95% | 1.0g |
￥6106.0000 | 2024-07-21 | |
| eNovation Chemicals LLC | D516443-1g |
1H-Indole, 7-fluoro-4-nitro- |
548458-05-5 | 95% | 1g |
$668 | 2025-02-25 | |
| eNovation Chemicals LLC | D516443-250mg |
1H-Indole, 7-fluoro-4-nitro- |
548458-05-5 | 95% | 250mg |
$238 | 2025-02-25 | |
| eNovation Chemicals LLC | D516443-5g |
1H-Indole, 7-fluoro-4-nitro- |
548458-05-5 | 95% | 5g |
$2108 | 2025-02-25 | |
| eNovation Chemicals LLC | D516443-1g |
1H-Indole, 7-fluoro-4-nitro- |
548458-05-5 | 95% | 1g |
$668 | 2025-02-28 |
7-Fluoro-4-nitro-1H-indole Related Literature
-
Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
-
Bingxin Liu,Yue Wang,Mingxiao Deng,Jianhua Lü,Cuiyan Tong,Changli Lü RSC Adv., 2014,4, 57245-57249
-
Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
-
Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
-
D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:548458-05-5)7-Fluoro-4-nitro-1H-indole
Purity:99%
Quantity:5g
Price ($):2485.0